Cas no 2171784-01-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid
- EN300-1503497
- 2171784-01-1
-
- Inchi: 1S/C24H26N2O6/c27-22(28)10-9-21(23(29)25-15-11-12-31-13-15)26-24(30)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
- InChI Key: WRBVRLZTJTXTOV-UHFFFAOYSA-N
- SMILES: O1CCC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 438.17908655g/mol
- Monoisotopic Mass: 438.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 114Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503497-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1503497-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1503497-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxolan-3-yl)carbamoyl]butanoic acid |
2171784-01-1 | 100mg |
$2963.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic Acid (CAS No. 2171784-01-1)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid, identified by its CAS number 2171784-01-1, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-yl moiety and an oxolan ring. The presence of these structural elements contributes to its unique chemical properties and biological interactions. Specifically, the methoxycarbonyl group and the carbamoyl group play crucial roles in modulating the compound's reactivity and binding affinity to biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate cellular processes through precise targeting of biological pathways. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid has emerged as a promising candidate in this context. Its ability to interact with specific proteins and enzymes has been explored in various preclinical studies, suggesting potential applications in the treatment of inflammatory diseases, metabolic disorders, and other conditions.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only highlight the expertise required in organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.
One of the most compelling aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These efforts have led to the identification of several analogs that exhibit improved solubility, bioavailability, and target specificity.
The biological activity of this compound has been extensively studied in vitro and in vivo. Initial findings suggest that it can modulate key signaling pathways involved in cell proliferation, differentiation, and apoptosis. These effects have been observed across various cell lines, indicating broad applicability in therapeutic contexts. Furthermore, animal models have provided valuable insights into its pharmacokinetic profile and potential side effects.
The role of structural analogs in optimizing drug candidates cannot be overstated. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity while minimizing off-target effects. The development of libraries of related compounds has enabled high-throughput screening campaigns, accelerating the discovery process. This approach has been particularly effective for identifying compounds with novel mechanisms of action.
The future prospects for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid are promising. Ongoing studies are focused on elucidating its mechanism of action at a molecular level, which could provide critical insights for drug development. Additionally, efforts are underway to translate preclinical findings into clinical trials, where its efficacy and safety will be rigorously evaluated in human populations.
The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, scientists can address complex challenges in drug discovery and development. The case of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-y)carbamoylbutanoic acid exemplifies how such collaborations can lead to breakthroughs with significant therapeutic implications.
In conclusion, 4-{(9H-fluorenine)]methyl]amino}-4-(tetrahydrofuran)]carbamic acid butyric acid (CAS No. 2171784–01–1) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for understanding disease mechanisms and developing new treatments. As research continues to advance, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.
2171784-01-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxolan-3-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)